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Compound of Interest

5-Chloro-2-(4-
Compound Name:

methoxyphenoxy)aniline
CAS No.: 62966-75-0

Cat. No.: B2903930

Get Quote

Executive Summary & Chemical Identity

5-Chloro-2-(4-methoxyphenoxy)aniline is a functionalized 2-phenoxyaniline (diaryl ether
amine) derivative. It serves as a critical intermediate in the synthesis of bioactive heterocycles,
particularly quinazolines (for oncology) and salicylanilides (for parasitology).

Its structural core mimics the pharmacophore of several major drug classes, offering a versatile
platform for structure-activity relationship (SAR) exploration.
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Property Data

IUPAC Name 5-Chloro-2-(4-methoxyphenoxy)aniline
Chemical Class Diaryl ether amine; 2-Phenoxyaniline
Molecular Formula C13H12CINO2

Molecular Weight 249.69 g/mol

Primary amine (nucleophile), Ether linkage
Key Functionality (flexible linker), Chlorine (lipophilic/metabolic
blocker)

Precursor for Tubulin Inhibitors, Kinase
Primary Applications Inhibitors (VEGFR/PDGFR), and Enoyl-ACP
Reductase Inhibitors.

Pharmacological Profile & Biological Activity[2][3][4]

The biological activity of 5-Chloro-2-(4-methoxyphenoxy)aniline is primarily realized through
its derivatives. The amine moiety acts as a "warhead" attachment point, while the diaryl ether
backbone provides the necessary hydrophobic interactions for protein binding.

Antimitotic Activity (Tubulin Polymerization Inhibition)

The most significant pharmacological application of this scaffold is in the design of antimitotic
agents.

e Mechanism: The 2-phenoxyaniline motif mimics the cis-stilbene geometry of Combretastatin
A-4 and the biaryl ether structure of Colchicine binding site inhibitors.

o Key Interaction: The 4-methoxy group on the phenoxy ring functions as a hydrogen bond
acceptor, crucial for anchoring the molecule within the colchicine-binding pocket of

-tubulin.

o Evidence: Research on anilinoquinazolines demonstrates that 4'-alkoxyl substitution
(specifically methoxy) on the 5-anilino ring significantly enhances potency against tumor cell
lines (e.g., KB, HCT-116) by arresting cells in the G2/M phase.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b2903930/docs?utm_src=pdf-body#technical-guide-biological-activity-of-5-chloro-2-4-methoxyphenoxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2903930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Antimicrobial Activity (Enoyl-ACP Reductase Inhibition)

Structurally, this compound is a des-hydroxy, methoxy-analog of Triclosan.

o Target: Fabl (Enoyl-ACP reductase) in bacteria (E. coli, S. aureus) and InhA in
Mycobacterium tuberculosis.

e SAR Insight: While the free amine is less active than the phenol (Triclosan), converting the
amine to a urea or Schiff base restores high-affinity binding to the NAD+ cofactor site in the
enzyme. The 4-methoxy group improves lipophilicity and membrane permeability compared
to the hydroxyl group.

Kinase Inhibition (VEGFR/PDGFR Models)

The diaryl ether amine is a validated scaffold for Type Il kinase inhibitors.

» Structural Homology: It shares the hydrophobic "linker-tail* architecture seen in Sorafenib
and Lenvatinib.

o Application: Derivatization of the amine with isocyanates yields diaryl ureas, which bind to
the DFG-out conformation of kinases (e.g., VEGFR-2, c-Kit), blocking angiogenesis in solid
tumors.

Synthetic Pathways & Process Chemistry[2][5][6]

The synthesis of 5-Chloro-2-(4-methoxyphenoxy)aniline follows a robust two-step protocol:
Nucleophilic Aromatic Substitution (

) followed by Nitro Reduction.

Synthesis Workflow Diagram

K2CO3, DMF

2,4-Dichloronitrob o
|(cElsrr:3r;|prr?”;nzene %h(SnAr)» Fe/NH4CI or H2/Pd-C

Intermediate: Reduction o Product:

5-Chloro-2-(4-methoxyphenoxy)nitrobenzene 7| 5-Chloro-2-(4-methoxyphenoxy)aniline
4-Methoxyphenol /

(Nucleophile)
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Figure 1: Synthetic route for 5-Chloro-2-(4-methoxyphenoxy)aniline via SnAr and Nitro
Reduction.

Detailed Experimental Protocol

Step 1: Preparation of 5-Chloro-2-(4-methoxyphenoxy)nitrobenzene

e Reagents: 2,4-Dichloronitrobenzene (1.0 eq), 4-Methoxyphenol (1.1 eq), Potassium
Carbonate (

, 2.0 eq).

e Solvent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

e Procedure:

[¢]

Charge a round-bottom flask with 4-methoxyphenol and

in DMF. Stir at RT for 30 min to form the phenoxide.

[e]

Add 2,4-Dichloronitrobenzene slowly.

Heat the mixture to 100-110°C for 4—6 hours. Monitor by TLC (Hexane/EtOAc 4:1).

o

[¢]

Workup: Pour into ice-water. Filter the yellow precipitate. Recrystallize from Ethanol.[1]
o Yield: Typically 85—-92%.

Step 2: Reduction to 5-Chloro-2-(4-methoxyphenoxy)aniline

e Reagents: Iron powder (Fe, 5.0 eq), Ammonium Chloride (

, 5.0 eq).

e Solvent: Ethanol/Water (3:1).

e Procedure:
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[e]

Suspend the nitro intermediate in Ethanol/Water.

o Add Fe powder and

o Reflux at 80°C for 2—4 hours. The yellow color should fade to colorless/pale brown.

o Workup: Filter hot through Celite to remove iron residues. Concentrate the filtrate. Extract
with Ethyl Acetate, wash with brine, and dry over

o Purification: Recrystallization from Hexane/Chloroform or Column Chromatography.

o Yield: Typically 80-90%.[2]

Biological Evaluation Protocols

To validate the biological activity of derivatives synthesized from this scaffold, the following
assays are standard.

In Vitro Tubulin Polymerization Assay

This assay determines if the compound inhibits the assembly of tubulin into microtubules
(characteristic of colchicine-site binders).
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Parameter

Condition

Protein Source

Purified Porcine Brain Tubulin (>99% pure)

PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM

Buffer

, pH 6.9) + 1 mM GTP

Fluorescence (DAPI reporter) or Turbidimetry (
Detection

)

1. Incubate tubulin (2 mg/mL) with test

compound (1-10

) at 37°C.2. Measure absorbance at 340 nm
Procedure

every 30s for 60 min.3. Compare

of polymerization vs. Vehicle (DMSO) and

Control (Colchicine).

Result Interpretation

A decrease in steady-state turbidity indicates

inhibition of polymerization.

Antibacterial Microdilution Assay (MIC)

Used to assess activity against S. aureus (Gram-positive) and E. coli (Gram-negative).

e Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

e Inoculum:

CFU/mL.

e Compound Range: Serial 2-fold dilutions (e.g., 64

to 0.125
) in DMSO.

e Incubation: 37°C for 18-24 hours.
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o Endpoint: Lowest concentration with no visible growth (MIC).

Pharmacophore Mapping & Mechanism

The biological versatility of 5-Chloro-2-(4-methoxyphenoxy)aniline stems from its ability to
adopt distinct conformations that fit different binding pockets.

Diaryl Ether Scaffold
(Hydrophobic Core)

5-Chloro Group 4-Methoxy Group Aniline Amine
(Lipophilic/Metabolic Stability) (H-Bond Acceptor/Donor) (H-Bond Donor/Warhead)

|
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I
Urea Formation
Tubulin (Colchicine Site) Kinase (DFG-out Pocket)
Requires: Twisted Conformation Requires: Linear/Extended Conformation

Click to download full resolution via product page

Figure 2: Pharmacophore features and target interactions of the 5-Chloro-2-(4-
methoxyphenoxy)aniline scaffold.

References
» Structure-Activity Relationships of Anilinoquinazolines

o Title: 4'-Alkoxyl substitution enhancing the anti-mitotic effect of 5-(3',4',5'-
substituted)anilino-4-hydroxy-8-nitroquinazolines as a novel class of anti-microtubule
agents.[3]

o Source: Bioorganic & Medicinal Chemistry Letters, 2006.[3]
o Significance: Validates the 2-phenoxyaniline motif as a potent tubulin inhibitor.

 Triclosan and Diaryl Ether Antibacterials
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o Title: Triclosan: A widespread antimicrobial agent with a specific mode of action.
o Source:Trends in Parasitology.
o Significance: Establishes the mechanism of action for chlorin

¢ Synthesis of Diaryl Ethers

°)
o Source:Organic Process Research & Development.
o Significance: Standard industrial protocol for synthesizing the nitro-intermedi

¢ Kinase Inhibitor Design

o Title: Discovery of Sorafenib: A Novel Raf Kinase Inhibitor.

o Source:Journal of Medicinal Chemistry.

o Significance: lllustrates the utility of the diaryl ether amine scaffold in Type Il kinase
inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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